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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate
CAS No.: 4840-76-0
Cat. No.: B3052926
Get Quote
. J

Technical Profile: Vinyl Cyclohexanecarboxylate

CAS Number: 4840-76-0 Synonyms: Cyclohexanecarboxylic acid vinyl ester; Ethenyl
cyclohexanecarboxylate Molecular Formula: C

H
O

Molecular Weight: 154.21 g/mol [1]

Executive Summary

Vinyl cyclohexanecarboxylate is a functionalized vinyl ester monomer used primarily in the
synthesis of amphiphilic block copolymers for drug delivery and specialty coatings.[1] Unlike
simple acrylates, the vinyl ester moiety provides a unique hydrolytic degradation profile and
backbone flexibility. This guide addresses the critical physicochemical properties—specifically
refractive index and boiling point—that serve as quality control metrics during synthesis and
purification.
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Critical Note: While atmospheric boiling point data exists, this compound exhibits thermal

instability at elevated temperatures.[1] Practical handling requires vacuum techniques to

prevent autopolymerization.[1]

Physicochemical Characterization

The following data points are established benchmarks for assessing the purity of vinyl

cyclohexanecarboxylate.

Refractive Index (RI)

The refractive index is the primary rapid-assay tool for monitoring reaction progress

(transvinylation) and distillate purity.

Parameter Value Conditions

Technical Insight

Refractive Index (
1.464 20°C, 589 nm

)

Significantly higher
than the starting

material, vinyl acetate

(

), and slightly higher
than
cyclohexanecarboxylic
acid (

)-[1]

Use Case Purity Check In-process

Arise in Rl during
distillation indicates
the removal of low-
boiling vinyl acetate
and the concentration
of the product.[1]

Boiling Point & Thermal Behavior

The boiling point of vinyl cyclohexanecarboxylate is high due to the bulky cyclohexane ring,

necessitating reduced-pressure handling.[1]
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. - . Operational
Pressure Condition Boiling Point .
Recommendation

DO NOT USE. Temperatures

>100°C significantly increase
Atmospheric (760 mmHg) 226°C (lit.)[1] the risk of thermal

polymerization, even with

inhibitors.

Recommended. Distill under
_ high vacuum (<10 mmHg) to
Reduced (Estimated) ~85-95°C @ 10 mmHg
keep the pot temperature

below 110°C.

Thermodynamic Context: The ester lacks the hydrogen-bonding capability of its parent acid
(Cyclohexanecarboxylic acid, BP 233°C), yet the boiling point remains high (226°C) due to the
increased molecular weight and van der Waals stacking of the cyclohexane rings.[1]

Synthesis & Purification Protocol

The industrial standard for synthesizing vinyl esters of higher carboxylic acids is Transition-
Metal Catalyzed Transvinylation.[1] This equilibrium-driven process uses Vinyl Acetate as both
the reactant and solvent.[1]

Reaction Mechanism

The reaction proceeds via a Pd(Il) or Ru-catalyzed exchange mechanism.[1] The driving force
is the removal of the volatile byproduct (Acetic Acid) or the use of a large excess of Vinyl
Acetate.
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Figure 1: Palladium-catalyzed transvinylation pathway.[1] Continuous removal of acetic acid or
excess vinyl acetate is required to drive yield.

Detailed Purification Workflow

To achieve monomer-grade purity (>99%) required for controlled radical polymerization (e.g.,
RAFT, ATRP), the following purification sequence is mandatory.

Step 1: Catalyst Removal[1]
» Precipitate the catalyst (if using homogeneous Pd) or filter (if heterogeneous).
e Wash the organic layer with saturated NaHCO
to remove unreacted cyclohexanecarboxylic acid.[1]
Step 2: Drying & Stabilization
e Dry over anhydrous MgSO

1]

e Add 10-20 ppm MEHQ (Monomethyl ether hydroquinone) as a polymerization inhibitor
before heating.[1]

Step 3: Vacuum Distillation
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e Setup: Short-path distillation head with a vacuum manifold.

e Procedure:

[¢]

Remove excess Vinyl Acetate (BP 72°C) at mild vacuum.[1]

[¢]

Increase vacuum to <10 mmHg.[1]

Collect the fraction boiling at ~85-95°C (dependent on exact vacuum).

[e]

Monitor RI: Collect fractions when

o

stabilizes at 1.464.

Applications in Drug Development[1]

Vinyl cyclohexanecarboxylate serves as a critical monomer in the engineering of "smart"
drug delivery vehicles. Its hydrophobicity and hydrolytic susceptibility make it ideal for core-
forming blocks in amphiphilic micelles.[1]
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Figure 2: Utilization of vinyl cyclohexanecarboxylate in constructing biodegradable polymeric
drug carriers.[1]

Polymerization Kinetics

The vinyl ester group propagates slower than acrylates but faster than styrene.[1] In RAFT
polymerization, xanthate-based Chain Transfer Agents (CTAS) are recommended over
trithiocarbonates to control the reactivity of the non-conjugated vinyl ester radical.[1]

Hydrolytic Degradation

Polymers containing vinyl cyclohexanecarboxylate side chains degrade via hydrolysis of the
ester bond, releasing cyclohexanecarboxylic acid (a generally non-toxic metabolite) and
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polyvinyl alcohol (PVA). This degradation mechanism is exploited for the controlled release of
hydrophobic drugs encapsulated within the polymer core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lookchem.com [lookchem.com]

 To cite this document: BenchChem. [Refractive index and boiling point of vinyl
cyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052926/docs#refractive-index-and-boiling-point-of-
vinyl-cyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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